molecular formula C14H28O2S B15343430 [(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid CAS No. 29657-33-8

[(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid

Cat. No.: B15343430
CAS No.: 29657-33-8
M. Wt: 260.44 g/mol
InChI Key: LNRGMECDIPGOEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid is a sulfur-containing carboxylic acid characterized by a highly branched hexamethylhexane group attached via a sulfanyl (-S-) bridge to an acetic acid moiety. This structural motif combines lipophilicity from the alkyl chain with the reactivity of the carboxylic acid group.

Properties

CAS No.

29657-33-8

Molecular Formula

C14H28O2S

Molecular Weight

260.44 g/mol

IUPAC Name

2-(2,3,4,4,5,5-hexamethylhexan-2-ylsulfanyl)acetic acid

InChI

InChI=1S/C14H28O2S/c1-10(13(5,6)12(2,3)4)14(7,8)17-9-11(15)16/h10H,9H2,1-8H3,(H,15,16)

InChI Key

LNRGMECDIPGOEV-UHFFFAOYSA-N

Canonical SMILES

CC(C(C)(C)C(C)(C)C)C(C)(C)SCC(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare [(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid with structurally related sulfanyl-acetic acid derivatives documented in the evidence:

Compound Key Structural Features Key Properties/Applications References
[(2,3,4,4,5,5-Hexamethylhexan-2-yl)sulfanyl]acetic acid (Target Compound) Branched hexamethylhexane sulfanyl group; acetic acid moiety Hypothesized applications: surfactants, drug delivery (due to lipophilicity) N/A
2-Hydroxy-2,2-diphenylacetic acid (Benzilic acid) Diphenyl-hydroxy substituents; no sulfur Chelating agent; precursor in organic synthesis
Camobucol (AGIX-4207) Bulky tert-butyl and phenolic sulfanyl groups; hydroxyl functionality Anti-inflammatory drug candidate; targets oxidative stress pathways
2-[(Isopropoxycarbonothioyl)sulfanyl]acetic acid Xanthate group (isopropoxycarbonothioyl); linear chain RAFT polymerization agent; enables controlled radical polymerization of vinyl acetate
2-[(5-Ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetic acid Oxadiazole heterocycle; ethyl substituent Unknown application; heterocycle may confer antimicrobial or electronic properties
(2-Oxo-2-phenyl-ethyl sulfanyl)-acetic acid Phenyl-ketone sulfanyl group Reacts in Michael addition-aldol domino reactions to form cyclohexane derivatives

Detailed Research Findings

Structural and Electronic Effects

  • Branching vs. Linearity : The target compound’s hexamethylhexane group introduces significant steric hindrance and hydrophobicity, contrasting with the linear isopropoxy chain in the xanthate derivative . This branching may reduce solubility in polar solvents but enhance compatibility with lipid membranes or polymeric matrices.
  • Heterocyclic vs.

Physicochemical Properties

  • Solubility: Camobucol’s phenolic hydroxyl groups enhance aqueous solubility compared to the target compound’s hydrophobic hexamethyl chain.
  • Thermal Stability : The xanthate derivative has a melting point of 44.3°C, suggesting moderate stability. The target compound’s branching may raise its melting point due to tighter crystal packing.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.